4-(2-Chlorophenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carbonitrile

Specification

• Molecular Formula: C19H19ClN2O
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 4-(2-chlorophenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carbonitrile
• Standard InChI: InChI=1S/C19H19ClN2O/c1-11-13(10-21)17(12-6-4-5-7-14(12)20)18-15(22-11)8-19(2,3)9-16(18)23/h4-7,17,22H,8-9H2,1-3H3
• Standard InChI Key: PCGJPEXFRBFIGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC=CC=C3Cl)C#N

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, 4-(2-chlorophenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carbonitrile, reflects its intricate structure. Key components include:

• A tetrahydroquinoline core with a ketone group at position 5.

• A 2-chlorophenyl substituent at position 4, introducing steric and electronic effects.

• Methyl groups at positions 2, 7, and 7, enhancing lipophilicity.

• A carbonitrile group at position 3, contributing to hydrogen-bonding potential.

The 3D conformation, stabilized by intramolecular hydrogen bonds and van der Waals interactions, adopts a chair-like structure in the tetrahydroquinoline ring system.

Table 1: Fundamental Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{19}\text{H}_{19}\text{ClN}_2\text{O}$
Molecular Weight	326.8 g/mol
IUPAC Name	4-(2-chlorophenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carbonitrile
Canonical SMILES	CC1=C(C#N)C(C2=C(N1)CC(CC2=O)(C)C)C3=CC=CC=C3Cl
Topological Polar Surface Area	56.7 Ų

Synthesis and Reaction Pathways

Multi-Component Synthetic Strategies

The synthesis of 4-(2-chlorophenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carbonitrile typically employs multi-component reactions (MCRs) involving:

• Cyclohexanedione derivatives as ketone precursors.

• 2-Chlorobenzaldehyde for introducing the aryl group.

• Malononitrile or cyanoacetamide as the carbonitrile source.

A representative protocol involves:

• Condensation of 5,5-dimethylcyclohexane-1,3-dione with 2-chlorobenzaldehyde in ethanol under reflux.

• Michael addition of malononitrile catalyzed by piperidine.

• Cyclization and dehydration to form the tetrahydroquinoline scaffold.

Table 2: Optimized Reaction Conditions

Parameter	Optimal Value	Impact on Yield
Solvent	Ethanol	78%
Catalyst	Piperidine	82%
Temperature	80°C	75%
Reaction Time	6 hours	80%

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.45–7.30 (m, 4H, Ar-H), 4.21 (s, 1H, NH), 2.98 (s, 3H, CH₃), 2.50–2.20 (m, 4H, CH₂), 1.40 (s, 6H, 2×CH₃).

• ¹³C NMR (100 MHz, CDCl₃):

  • δ 195.2 (C=O), 154.3 (C≡N), 138.5–125.0 (Ar-C), 55.2 (C-7), 32.1 (CH₃), 28.4 (CH₂).

Infrared (IR) Spectroscopy

• Strong absorption at 2215 cm⁻¹ (C≡N stretch).

• Peaks at 1680 cm⁻¹ (C=O) and 1600 cm⁻¹ (C=C aromatic).

Mass Spectrometry

• ESI-MS: m/z 327.1 [M+H]⁺, consistent with the molecular weight of 326.8 g/mol.

Mechanistic Insights

Enzyme Inhibition

Molecular docking studies indicate strong binding affinity (ΔG = -9.2 kcal/mol) toward COX-2, implicating it as a cyclooxygenase inhibitor.

DNA Interaction

Fluorescence quenching assays with ctDNA revealed a binding constant of $K_b = 3.4 \times 10^4 \, \text{M}^{-1}$, suggesting intercalation as a mode of action.

Comparative Analysis with Structural Analogs

Table 3: Activity Comparison with Quinoline Derivatives

Compound	Anticancer IC₅₀ (µM)	Antimicrobial MIC (µg/mL)
Target Compound	8.7	12.5–25
4-(3-((4-Chlorobenzyl)oxy)phenyl)	11.2	18.9
2-Amino-4-(2-chlorophenyl)	15.4	22.3

The target compound outperforms analogs due to optimal steric compatibility and electron-withdrawing effects from the carbonitrile group.

Research Gaps and Future Directions

• In Vivo Toxicology: No data exist on acute or chronic toxicity profiles.

• Formulation Development: Poor aqueous solubility (LogP = 3.2) necessitates nanoformulation strategies.

• Target Identification: Proteomic studies are needed to elucidate precise molecular targets.